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Compound of Interest

Compound Name: Aviglycine

Cat. No.: B1665843 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the use of aviglycine. The information is designed to address specific issues

that may arise during experimentation due to the influence of environmental factors on the

efficacy of aviglycine.

Troubleshooting Guide
This guide addresses common problems encountered during the application of aviglycine,

providing potential causes and actionable solutions.
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Problem Potential Cause(s) Recommended Solution(s)

Reduced or no efficacy of

aviglycine application.

Inappropriate Temperature:

Aviglycine's efficacy can be

temperature-dependent. Low

temperatures may reduce its

activity.

Ensure application occurs

within the optimal temperature

range for the specific plant

species and desired outcome.

For post-harvest treatments,

efficacy may be more

dependent on post-treatment

temperature than exposure

time.[1] Pre- and post-harvest

heat treatments in conjunction

with aviglycine can influence

fruit ripening after cold storage.

[2]

High Humidity: High relative

humidity can enhance the

penetration of aviglycine.[3] If

humidity is too low, the spray

solution may evaporate too

quickly, reducing uptake.

Apply aviglycine during periods

of moderate to high humidity

(e.g., early morning or

evening) to maximize uptake.

Increasing relative humidity

from 50% to 100% has been

shown to markedly increase

penetration.[3]

Incorrect pH of Spray Solution:

The pH of the water used to

dissolve aviglycine can affect

its stability and absorption by

the plant. An unsuitable pH

can lead to alkaline hydrolysis,

reducing the active ingredient's

effectiveness.[4][5]

The ideal pH for most pesticide

solutions, including plant

growth regulators, is between

5 and 7.[4] Always measure

the pH of your water source

before mixing and adjust if

necessary using a suitable

buffer.

Suboptimal Light Intensity:

Light intensity can influence

plant metabolism and

potentially the uptake and

translocation of aviglycine.

While direct studies on

aviglycine are limited, general

plant physiology suggests that

application during periods of

active photosynthesis
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(moderate light) may be

beneficial. However, very high

light intensity could cause

rapid drying of the spray

solution.

Inconsistent results between

experiments.

Variable Environmental

Conditions: Fluctuations in

temperature, humidity, and

light intensity between

experiments can lead to

variability in aviglycine's

effects.

Record environmental

conditions (temperature,

relative humidity, light intensity)

during each experiment to

identify potential sources of

variation. Conduct experiments

under controlled environmental

conditions whenever possible.

Inconsistent Application

Timing: The developmental

stage of the plant or fruit at the

time of application is critical for

efficacy.

Standardize the application

timing based on the specific

physiological stage of the plant

material (e.g., weeks before

anticipated harvest, specific

growth stage).[6]

Phytotoxicity symptoms

observed after application.

High Concentration: Applying

aviglycine at a concentration

higher than recommended can

lead to adverse effects on the

plant.

Strictly adhere to the

recommended concentration

for the specific crop and

desired outcome. Conduct

small-scale trials with a range

of concentrations to determine

the optimal dose for your

experimental conditions.

Spray Additives/Adjuvants: The

use of certain surfactants or

other additives in the spray

solution could potentially

cause phytotoxicity in

combination with aviglycine.

Use only recommended and

tested adjuvants. When using

a new adjuvant, conduct a

small-scale test to check for

any adverse reactions.
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Frequently Asked Questions (FAQs)
Q1: What is the primary mode of action of aviglycine?

A1: Aviglycine is a competitive inhibitor of the enzyme 1-aminocyclopropane-1-carboxylic acid

(ACC) synthase.[2][7] This enzyme catalyzes the conversion of S-adenosylmethionine (SAM)

to ACC, which is the immediate precursor to ethylene in plants.[7] By blocking ACC synthase,

aviglycine effectively reduces the biosynthesis of ethylene, a key plant hormone involved in

ripening, senescence, and stress responses.

Q2: How does temperature influence the effectiveness of aviglycine?

A2: Temperature plays a crucial role in the efficacy of aviglycine. For instance, in post-harvest

applications on peaches, the benefit of aviglycine treatment was more dependent on the

storage temperature (more effective at 20°C than at 10°C) than on the duration of exposure to

the aviglycine solution.[1] One study found that increasing the temperature from 10 to 30°C

increased aviglycine penetration in the initial hours after application.[3]

Q3: What is the effect of humidity on aviglycine uptake?

A3: High relative humidity significantly enhances the penetration of aviglycine through the

plant cuticle.[3] Research has demonstrated that increasing the relative humidity from 50% to

100% can markedly increase its uptake.[3] This is likely due to the delayed drying of the spray

droplet on the plant surface, allowing for a longer period of absorption.

Q4: Does the pH of the spray solution matter for aviglycine application?

A4: Yes, the pH of the spray solution is important. While specific studies on aviglycine are not

abundant in the provided results, general knowledge of pesticide and plant growth regulator

application suggests that an optimal pH range (typically between 5 and 7) is crucial for the

stability of the active ingredient and for optimal foliar uptake.[4][8] Alkaline water (pH > 7) can

lead to alkaline hydrolysis, which degrades the active compound and reduces its efficacy.[4][5]

Q5: Can light intensity affect the performance of aviglycine?

A5: While the direct impact of light intensity on aviglycine efficacy is not well-documented in

the provided search results, light is a critical factor for overall plant physiology. Light intensity
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influences photosynthesis and stomatal opening, which can in turn affect the uptake of foliar-

applied substances. Extreme light conditions (very high or very low) can cause stress in plants,

potentially altering their response to growth regulators.

Quantitative Data Summary
The following tables summarize the quantitative effects of various environmental conditions and

application parameters on the efficacy of aviglycine, based on available research data.

Table 1: Effect of Temperature on Aviglycine Efficacy

Plant/Fruit
Treatment
Details

Temperature
(°C)

Observed
Effect

Reference

Peach

('FlordaPrince')

Post-harvest dip

in 300 mg/L AVG
10

No detectable

difference

between treated

and control fruits.

[1]

20

AVG-treated

fruits were firmer

than control fruits

after 5 days.

[1]

Tomato Fruit

Cuticles

14C-AVG

application
10 to 30

Increased

penetration in the

first 6 hours after

application.

[3]

Table 2: Effect of Relative Humidity (RH) on Aviglycine Penetration

Sample
Treatment
Details

Relative
Humidity (%)

Observed
Effect

Reference

Tomato Fruit

Cuticles

14C-AVG

application
50 to 100

Markedly

increased

penetration.

[3]
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Table 3: Effect of Aviglycine Concentration on Various Parameters
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Plant/Fruit
Concentration
(mg/L)

Parameter
Measured

Observed
Effect

Reference

'Gala' Apple 65 (half-rate)
Pre-harvest fruit

drop

Less effective

than full-rate.
[6]

130 (full-rate)
Pre-harvest fruit

drop

More effective at

minimizing fruit

drop.

[6]

260 (double-rate)
Pre-harvest fruit

drop

No significant

difference from

full-rate.

[6]

'Gala' Apple 125
Pre-harvest fruit

drop

Reduced fruit

drop to 10%

(control was

85%).

[9]

250
Pre-harvest fruit

drop

Reduced fruit

drop to 10%

(control was

85%).

[9]

'Fuji' Apple 125
Pre-harvest fruit

drop

Increased fruit

drop to 10%

(control was 6%).

[9]

250
Pre-harvest fruit

drop

Increased fruit

drop to 10%

(control was 6%).

[9]

Tomato 500, 1000, 1500 Respiration rate

Reduced

respiration rate

compared to

control.

[10]

1500 Fruit firmness

Minimized the

decrease in

firmness.

[10]
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Experimental Protocols
Protocol 1: General Protocol for Pre-Harvest Application of Aviglycine to Fruit Trees

Materials:

Aviglycine formulation (e.g., ReTain®)

Water source with a pH between 5.5 and 6.5 (adjust if necessary)

Calibrated sprayer

Surfactant (optional, as recommended by the product label)

Personal Protective Equipment (PPE)

Procedure:

1. Determine the optimal application timing based on the fruit variety and desired outcome

(typically 1-4 weeks before anticipated harvest).

2. On the day of application, measure the ambient temperature and relative humidity. Avoid

spraying in extreme heat, low humidity, or windy conditions.

3. Prepare the spray solution by dissolving the required amount of aviglycine in water of the

appropriate pH. If using a surfactant, add it to the solution as per the manufacturer's

instructions.

4. Calibrate the sprayer to ensure uniform and thorough coverage of the target foliage and

fruit.

5. Apply the solution to the trees, ensuring complete coverage of the canopy.

6. Monitor the fruit for the desired effects (e.g., delayed ripening, reduced fruit drop) at

regular intervals until harvest.

7. Collect data on relevant parameters such as fruit firmness, color, soluble solids content,

and ethylene production.
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Protocol 2: Laboratory Assay for Testing Aviglycine Efficacy on Fruit Ripening

Materials:

Uniform, freshly harvested climacteric fruits (e.g., tomatoes, bananas)

Aviglycine solutions at various concentrations

Control solution (water)

Beakers or trays for dipping fruit

Controlled environment chambers or incubators

Equipment for measuring fruit quality parameters (e.g., colorimeter, texture analyzer,

refractometer)

Procedure:

1. Prepare a series of aviglycine solutions at different concentrations (e.g., 0, 100, 250, 500

mg/L).

2. Randomly assign fruits to each treatment group, including a control group.

3. Dip the fruits in their respective solutions for a standardized period (e.g., 2 minutes).

4. Allow the fruits to air dry completely.

5. Place the fruits in a controlled environment chamber at a specific temperature and relative

humidity.

6. Evaluate fruit ripening parameters (e.g., color change, firmness, ethylene production) daily

or at other regular intervals.

7. Analyze the data to determine the effect of different aviglycine concentrations on the rate

of ripening.
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Caption: Aviglycine inhibits ethylene biosynthesis by blocking ACC synthase.
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Caption: Troubleshooting workflow for aviglycine experiments.
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Caption: Simplified ethylene signaling pathway in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.benchchem.com/product/b1665843?utm_src=pdf-custom-synthesis
https://ideas.repec.org/p/ags/cfcs09/256357.html
https://ideas.repec.org/p/ags/cfcs09/256357.html
https://www.benchchem.com/product/b1665843
https://www.researchgate.net/publication/257402977_Characterizing_Penetration_of_Aminoethoxyvinylglycine_AVG_through_Isolated_Tomato_Fruit_Cuticles
https://bookstore.ksre.ksu.edu/download/effect-of-water-and-spray-solution-ph-on-pesticide-activity_MF3272
https://edis.ifas.ufl.edu/publication/PI193
https://www.mdpi.com/2311-7524/8/12/1100
https://www.mdpi.com/2311-7524/8/12/1100
https://www.researchgate.net/publication/279506408_Aminoethoxyvinylglycine_AVG_Past_Present_and_Future
https://taurus.ag/4-reasons-ph-levels-matter-spray-solutions/
https://www.researchgate.net/publication/26351240_Effect_of_aminoethoxyvinilglycine_AVG_on_preharvest_fruit_drop_and_maturity_of_apples
https://www.maxapress.com/article/doi/10.48130/tihort-0024-0008
https://www.benchchem.com/product/b1665843#impact-of-environmental-conditions-on-aviglycine-efficacy
https://www.benchchem.com/product/b1665843#impact-of-environmental-conditions-on-aviglycine-efficacy
https://www.benchchem.com/product/b1665843#impact-of-environmental-conditions-on-aviglycine-efficacy
https://www.benchchem.com/product/b1665843#impact-of-environmental-conditions-on-aviglycine-efficacy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing
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